Cas no 1072946-49-6 (5-((BOC-Amino)methyl)furan-2-boronic Acid)

• Product Name: 5-((BOC-Amino)methyl)furan-2-boronic Acid
• CAS No: 1072946-49-6
• MF: C₁₀H₁₆BNO₅
• MW: 241.048743247986
• MDL: MFCD11053783
• CID: 840015
• PubChem ID: 46738877
• Update Time: 2025-05-20

5-((BOC-Amino)methyl)furan-2-boronic Acid Chemical and Physical Properties

Names and Identifiers

• (5-(((tert-Butoxycarbonyl)amino)methyl)furan-2-yl)boronic acid
• (5-(((tert-Butoxycarbonyl)amino)-methyl)furan-2-yl)boronic acid
• 5-((BOC-AMINO)METHYL)FURAN-2-BORONIC ACID
• [5-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]furan-2-yl]boronic acid
• [5-({[(tert-butoxy)carbonyl]amino}methyl)furan-2-yl]boronic acid
• Z1505706276
• (5-(((tert-Butoxycarbonyl)amino)methyl)furan-2-yl)boronicacid
• 5-{[(TERT-BUTOXYCARBONYL)AMINO]METHYL}FURAN-2-YLBORONIC ACID
• AKOS015836809
• 5-((tert-Butoxycarbonylamino)methyl)furan-2-ylboronic acid
• CBDGXXNRURJOEV-UHFFFAOYSA-N
• DTXSID80674526
• SCHEMBL6121141
• 1072946-49-6
• CS-0174842
• (5-{[(tert-Butoxycarbonyl)amino]methyl}furan-2-yl)boronic acid
• EN300-1722356
• G30537
• XSB94649
• N-[(5-Borono-2-furanyl)methyl]-C-(1,1-dimethylethyl)ester Carbamic Acid; C-(1,1-Dimethylethyl) N-[(5-borono-2-furanyl)methyl]carbamate; (5-(((tert-Butoxycarbonyl)amino)methyl)furan-2-yl)boronic Acid; (5-(((tert-Butoxycarbonyl)amino)methyl)furan-2-yl)boronicacid
• MFCD11053783
• DB-102304
• BS-22553
• 5-((BOC-Amino)methyl)furan-2-boronic Acid

• MDL： MFCD11053783
• Inchi： 1S/C10H16BNO5/c1-10(2,3)17-9(13)12-6-7-4-5-8(16-7)11(14)15/h4-5,14-15H,6H2,1-3H3,(H,12,13)
• InChI Key： CBDGXXNRURJOEV-UHFFFAOYSA-N
• SMILES： O(C(NCC1=CC=C(B(O)O)O1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 241.11200
• Monoisotopic Mass: 241.1121528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.9Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (6.5 g/l) (25 º C),
• PSA: 91.93000
• LogP: 0.37500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 5-((BOC-Amino)methyl)furan-2-boronic Acid

5-((BOC-Amino)methyl)furan-2-boronic Acid: A Comprehensive Overview

The compound 5-((BOC-Amino)methyl)furan-2-boronic Acid, also identified by its CAS number CAS No. 1072946-49-6, is a significant molecule in the field of organic synthesis and medicinal chemistry. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and materials science. The molecule combines a boronic acid group with a furan ring, which is further substituted with a BOC-amino methyl group, making it a versatile building block for various chemical transformations.

The furan ring, a five-membered aromatic heterocycle, is known for its stability and reactivity in Suzuki-Miyaura coupling reactions. The presence of the boronic acid group at the 2-position of the furan ring enables this compound to participate in cross-coupling reactions, which are pivotal in constructing complex molecular architectures. The BOC (tert-butoxycarbonyl) protecting group on the amino methyl substituent at the 5-position adds another layer of functionality, allowing for precise control over the reactivity of the amine group during synthetic processes.

Recent studies have highlighted the importance of such multifunctional compounds in developing novel therapeutics. For instance, researchers have explored the use of 5-((BOC-Amino)methyl)furan-2-boronic Acid as a precursor for synthesizing bioactive molecules with potential anti-cancer and anti-inflammatory properties. The ability to modulate both the boronic acid and amino groups provides chemists with unprecedented flexibility in designing molecules that can target specific biological pathways.

In addition to its role in medicinal chemistry, this compound has found applications in materials science. The furan-based structure is being investigated for its potential use in creating advanced materials such as conductive polymers and organic light-emitting diodes (OLEDs). The boronic acid group facilitates cross-coupling reactions that can incorporate functional groups necessary for electronic applications.

The synthesis of 5-((BOC-Amino)methyl)furan-2-boronic Acid typically involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the furan ring, introduction of the boronic acid group via hydroboration or Suzuki coupling, and subsequent functionalization with the BOC-amino methyl group. Recent advancements in catalysis have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

From an environmental perspective, researchers are also exploring greener synthesis routes for this compound. The use of biodegradable solvents and recyclable catalysts is being prioritized to reduce the ecological footprint of its production. These efforts align with global initiatives to promote sustainable chemistry practices.

In conclusion, 5-((BOC-Amino)methyl)furan-2-boronic Acid stands out as a valuable compound with diverse applications across multiple disciplines. Its unique combination of functional groups makes it an ideal candidate for advancing both medicinal and materials research. As ongoing studies continue to uncover new potentials for this molecule, it is poised to play an increasingly important role in future scientific endeavors.